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Compound of Interest

Compound Name: (1S)-Chrysanthemolactone

Cat. No.: B11755600 Get Quote

Essential Safety and Handling Guide for (1S)-
Chrysanthemolactone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, operational, and disposal protocols for handling (1S)-
Chrysanthemolactone in a laboratory setting. Given the absence of a comprehensive Safety

Data Sheet (SDS), this compound must be treated as a substance with unknown toxicity,

necessitating stringent safety measures to minimize exposure and ensure a safe working

environment.

Quantitative Data Summary
While detailed toxicological data for (1S)-Chrysanthemolactone is not readily available, the

following physical and chemical properties have been compiled from various chemical

databases.
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Property Value Source

Chemical Name
(1S)-4,4,7,7-tetramethyl-3-

oxabicyclo[4.1.0]heptan-2-one
The Good Scents Company[1]

CAS Number 14087-71-9
InvivoChem, TargetMol,

ChemNet[2][3][4]

Molecular Formula C₁₀H₁₆O₂
InvivoChem, TargetMol,

ChemNet[2][3][4]

Molecular Weight 168.23 g/mol
InvivoChem, TargetMol,

ChemNet[2][3][4]

Appearance Solid at room temperature InvivoChem[2]

Melting Point 80-83°C InvivoChem, ChemNet[2][4]

Boiling Point 235.6°C at 760 mmHg InvivoChem, ChemNet[2][4]

Density 0.992 g/cm³ InvivoChem, ChemNet[2][4]

Flash Point 90.1°C (estimated)
The Good Scents Company,

ChemNet[1][4]

Solubility

Soluble in alcohol. Water

solubility estimated at 898

mg/L at 25°C.

The Good Scents Company[1]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 1 year.
TargetMol[3]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
Due to the unknown toxicological profile of (1S)-Chrysanthemolactone, a cautious approach

is mandatory. The following procedures are based on best practices for handling chemicals of

unknown toxicity and lactone compounds.
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Ventilation: All handling of (1S)-Chrysanthemolactone, especially when in solid (powder)

form or as a solution, must be conducted in a certified chemical fume hood to minimize

inhalation exposure.[5][6]

Designated Area: Establish a designated area within the laboratory for the handling and

storage of this compound to prevent cross-contamination.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to prevent skin, eye, and respiratory exposure.

PPE Category Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn over goggles during

procedures with a high risk of

splashing.[7][8]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Double-gloving is

recommended. Gloves should

be inspected for integrity

before each use and changed

immediately if contaminated.[7]

Body Protection Flame-resistant laboratory coat

The lab coat should be fully

buttoned to provide maximum

coverage.[7]

Respiratory Protection
Not generally required if

handled in a fume hood

If work cannot be performed in

a fume hood, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge should be used after

a formal risk assessment and

as part of a respiratory

protection program.[7][9]
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Experimental Protocol: Step-by-Step Handling
Preparation: Before handling, ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) within the

hood.

Weighing: Carefully weigh the solid compound on weighing paper or in a tared container

inside the fume hood to avoid generating dust.

Dissolving: If preparing a solution, add the solvent to the solid slowly to prevent splashing. If

heating or sonication is required, ensure the container is appropriately sealed or vented

within the fume hood.

Post-Handling: After handling, decontaminate all surfaces and equipment with a suitable

solvent, followed by soap and water. The solvent rinse should be collected as hazardous

waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[5] Do not eat, drink, or apply cosmetics in the laboratory.[5]

Disposal Plan
All waste containing (1S)-Chrysanthemolactone must be treated as hazardous chemical

waste. Adherence to institutional, local, state, and federal regulations is mandatory.

Waste Segregation and Containerization
Solid Waste: Collect all solid waste, including contaminated gloves, pipette tips, and

weighing paper, in a dedicated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinses, in a

separate, compatible, and securely sealed hazardous waste container. Do not mix with other

waste streams unless compatibility has been confirmed.[10][11]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "(1S)-Chrysanthemolactone," and the associated hazards (e.g., "Irritant,"

"Toxicity Unknown").[12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b11755600?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_Disposal_Procedures_for_Isomintlactone.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Epoxy_Costus_Lactone.pdf
https://www.benchchem.com/product/b11755600?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11755600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Procedure
Accumulation: Store hazardous waste containers in a designated satellite accumulation area

within the laboratory, away from general traffic and incompatible materials.

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department for pickup and disposal of the hazardous waste.[11] Provide them with a

complete list of the waste container's contents.

Empty Containers: Triple-rinse empty containers that held (1S)-Chrysanthemolactone with

a suitable solvent.[12] Collect the rinsate as hazardous waste. The rinsed container can then

be disposed of according to your institution's guidelines for non-hazardous waste.
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Workflow for Handling (1S)-Chrysanthemolactone

Preparation
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Assemble Materials in Hood
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Prepare Solution (if applicable)

Perform Experimental Procedure

Decontaminate Surfaces & Equipment

Segregate & Label Hazardous Waste

Remove PPE & Wash Hands Store Waste in Satellite Area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of (1S)-Chrysanthemolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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